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Compound of Interest

Compound Name: Lancifodilactone C

Cat. No.: B15595994

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the X-ray crystallographic studies

of lancifodilactone compounds, a class of highly oxygenated nortriterpenoids isolated from

plants of the Schisandra genus. This document details the experimental protocols for crystal

structure determination, presents key crystallographic data, and explores the biological

significance of these structural insights, particularly in the context of their anti-HIV activity.

Introduction
Lancifodilactone compounds, such as Lancifodilactone G, are complex natural products that

have garnered significant interest due to their unique molecular architecture and promising

biological activities. X-ray crystallography has been an indispensable tool in elucidating the

absolute stereochemistry of these intricate molecules, providing a foundational understanding

for synthetic efforts and structure-activity relationship (SAR) studies. This guide will focus on

the crystallographic analysis of Lancifodilactone G acetate, a key derivative for which structural

data is available.
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The determination of the crystal structure of lancifodilactone compounds involves two critical

stages: the growth of high-quality single crystals and the subsequent diffraction experiment.

Crystallization
The crystallization of Lancifodilactone G acetate was achieved as a crucial step in its total

synthesis. The following protocol is derived from the synthetic procedure described in the

literature.

Protocol for Crystallization of Lancifodilactone G Acetate:

Purification: The synthesized Lancifodilactone G acetate is first purified by silica gel column

chromatography.

Solvent Selection: A suitable solvent system for crystallization is a mixture of

dichloromethane (CH2Cl2) and methanol (MeOH).

Crystal Growth: Single crystals suitable for X-ray diffraction are grown by slow evaporation of

the solvent mixture (CH2Cl2/MeOH) at room temperature. The compound is dissolved in a

minimal amount of the solvent mixture, and the solution is allowed to stand undisturbed in a

loosely capped vial, permitting the gradual evaporation of the solvents. Over time, as the

solution becomes supersaturated, single crystals of Lancifodilactone G acetate form.

X-ray Diffraction Data Collection and Structure
Refinement
The collection of X-ray diffraction data is a critical step that requires precise instrumentation

and careful execution. The parameters used for Lancifodilactone G acetate are typical for

small-molecule crystallography.

Data Collection and Refinement Parameters:
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Parameter Value

Diffractometer Bruker APEX DUO

Radiation MoKα (λ = 0.71073 Å)

Temperature 100(2) K

Detector CCD

Data Collection Method ω and φ scans

Structure Solution Direct methods (SHELXS-97)

Refinement Method Full-matrix least-squares on F² (SHELXL-97)

Crystallographic Data
The crystallographic data for Lancifodilactone G acetate provides a precise three-dimensional

model of the molecule. The key parameters are summarized in the table below. This data is

essential for understanding the molecule's conformation and intermolecular interactions. The

Crystallographic Information File (CIF) contains the complete set of data.[1][2]

Table 1: Crystallographic Data for Lancifodilactone G Acetate[1][2]
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Parameter Lancifodilactone G Acetate

Chemical Formula C₃₁H₃₈O₁₂

Formula Weight 602.61

Crystal System Orthorhombic

Space Group P2₁2₁2₁

a (Å) 10.323(3)

b (Å) 16.035(5)

c (Å) 17.683(6)

α (°) 90

β (°) 90

γ (°) 90

Volume (Å³) 2928.3(16)

Z 4

Density (calculated) (Mg/m³) 1.366

Absorption Coefficient (mm⁻¹) 0.105

F(000) 1280

Crystal Size (mm³) 0.20 x 0.15 x 0.10

Theta range for data collection (°) 2.1 to 28.3

Reflections collected 21354

Independent reflections 7114 [R(int) = 0.045]

Goodness-of-fit on F² 1.03

Final R indices [I>2sigma(I)] R₁ = 0.048, wR₂ = 0.113

R indices (all data) R₁ = 0.063, wR₂ = 0.123

Absolute structure parameter 0.1(6)
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Biological Significance and Signaling Pathways
Lancifodilactone G has demonstrated anti-HIV activity.[1] While the precise mechanism of

action for lancifodilactone compounds is still under investigation, studies on related

nortriterpenoids from Schisandra suggest potential involvement in key signaling pathways that

are relevant to viral infection and host immune response.

Anti-HIV Activity and the "Shock and Kill" Strategy
The anti-HIV activity of some natural products is linked to their ability to reactivate latent HIV

reservoirs, a key tenet of the "shock and kill" strategy for HIV eradication. This approach

involves reactivating the dormant virus, making it visible to the immune system and susceptible

to antiretroviral therapy.

Proposed Signaling Pathway for HIV Latency Reversal
Protein Kinase C (PKC) agonists are known to be potent inducers of latent HIV expression

through the activation of the NF-κB signaling pathway.[3][4][5] Based on the activity of other

nortriterpenoids, it is plausible that lancifodilactone compounds could act as PKC modulators.

The proposed signaling cascade is as follows:

PKC Activation: Lancifodilactone G interacts with and activates Protein Kinase C (PKC).

IκB Phosphorylation: Activated PKC phosphorylates the inhibitory protein IκB.

NF-κB Translocation: Phosphorylation of IκB leads to its degradation, releasing the

transcription factor NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells).

HIV-1 LTR Activation: NF-κB translocates to the nucleus and binds to the promoter region of

the integrated HIV-1 provirus, known as the Long Terminal Repeat (LTR).

Viral Transcription: The binding of NF-κB to the LTR initiates the transcription of viral genes,

leading to the production of new viral particles and the reactivation of the latent virus.
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Proposed signaling pathway for Lancifodilactone G-mediated HIV latency reversal.

Anti-Inflammatory Effects and MAPK Pathway
Compounds from Schisandra are also known to possess anti-inflammatory properties, often

through the modulation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[6]

[7] Chronic inflammation is a hallmark of HIV infection, and targeting inflammatory pathways

could be a complementary therapeutic strategy. It is conceivable that lancifodilactone
compounds could also exert their effects through the inhibition of pro-inflammatory signaling

cascades.
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Potential anti-inflammatory signaling pathway modulated by Lancifodilactone compounds.

Conclusion
X-ray crystallography has been pivotal in defining the complex three-dimensional structure of

lancifodilactone compounds. The detailed structural information, combined with insights into

their biological activities, provides a solid foundation for further drug development efforts. The

proposed mechanisms of action, particularly the modulation of the PKC/NF-κB pathway for

anti-HIV latency and the inhibition of the MAPK pathway for anti-inflammatory effects, offer

exciting avenues for future research. This guide serves as a technical resource for scientists

working on the synthesis, biological evaluation, and clinical application of this promising class

of natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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